Cas no 1774304-86-7 (ethyl 4-(3-fluoro-4-methylphenyl)pyrrolidine-3-carboxylate)

ethyl 4-(3-fluoro-4-methylphenyl)pyrrolidine-3-carboxylate structure

1774304-86-7 structure

Product Name:ethyl 4-(3-fluoro-4-methylphenyl)pyrrolidine-3-carboxylate

CAS No:1774304-86-7

MF:C₁₄H₁₈FNO₂

MW:251.296627521515

CID:6323304

PubChem ID:114486885

Update Time:2024-01-11

ethyl 4-(3-fluoro-4-methylphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 4-(3-fluoro-4-methylphenyl)pyrrolidine-3-carboxylate
- EN300-1454026
- 1774304-86-7
- Inchi： 1S/C14H18FNO2/c1-3-18-14(17)12-8-16-7-11(12)10-5-4-9(2)13(15)6-10/h4-6,11-12,16H,3,7-8H2,1-2H3
- InChI Key： YQVJYXHCBWNSFW-UHFFFAOYSA-N
- SMILES： FC1=C(C)C=CC(=C1)C1CNCC1C(=O)OCC

Computed Properties

Exact Mass: 251.13215698g/mol
Monoisotopic Mass: 251.13215698g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 38.3Å²

ethyl 4-(3-fluoro-4-methylphenyl)pyrrolidine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1454026-1.0g	ethyl 4-(3-fluoro-4-methylphenyl)pyrrolidine-3-carboxylate	1774304-86-7		1g	$0.0	2023-06-06
Enamine	EN300-1454026-50mg	ethyl 4-(3-fluoro-4-methylphenyl)pyrrolidine-3-carboxylate	1774304-86-7		50mg	$707.0	2023-09-29
Enamine	EN300-1454026-100mg	ethyl 4-(3-fluoro-4-methylphenyl)pyrrolidine-3-carboxylate	1774304-86-7		100mg	$741.0	2023-09-29
Enamine	EN300-1454026-250mg	ethyl 4-(3-fluoro-4-methylphenyl)pyrrolidine-3-carboxylate	1774304-86-7		250mg	$774.0	2023-09-29
Enamine	EN300-1454026-500mg	ethyl 4-(3-fluoro-4-methylphenyl)pyrrolidine-3-carboxylate	1774304-86-7		500mg	$809.0	2023-09-29
Enamine	EN300-1454026-1000mg	ethyl 4-(3-fluoro-4-methylphenyl)pyrrolidine-3-carboxylate	1774304-86-7		1000mg	$842.0	2023-09-29
Enamine	EN300-1454026-2500mg	ethyl 4-(3-fluoro-4-methylphenyl)pyrrolidine-3-carboxylate	1774304-86-7		2500mg	$1650.0	2023-09-29
Enamine	EN300-1454026-5000mg	ethyl 4-(3-fluoro-4-methylphenyl)pyrrolidine-3-carboxylate	1774304-86-7		5000mg	$2443.0	2023-09-29
Enamine	EN300-1454026-10000mg	ethyl 4-(3-fluoro-4-methylphenyl)pyrrolidine-3-carboxylate	1774304-86-7		10000mg	$3622.0	2023-09-29

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3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

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4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

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